Cas no 23708-69-2 (1H-Indazole-3-carboxamide, N-(4-pyridinylmethyl)-)

• Product Name: 1H-Indazole-3-carboxamide, N-(4-pyridinylmethyl)-
• CAS No: 23708-69-2
• MF: C₁₄H₁₂N₄O
• MW: 252.271282196045
• CID: 3917252
• PubChem ID: 24245958
• Update Time: 2025-04-22

1H-Indazole-3-carboxamide, N-(4-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carboxamide, N-(4-pyridinylmethyl)-
• N-(pyridin-4-ylmethyl)-1H-indazole-3-carboxamide
• Z31771720
• AKOS008930211
• 23708-69-2
• AKOS024651468
• F2491-0084
• SCHEMBL952273

• Inchi： 1S/C14H12N4O/c19-14(16-9-10-5-7-15-8-6-10)13-11-3-1-2-4-12(11)17-18-13/h1-8H,9H2,(H,16,19)(H,17,18)
• InChI Key： GZZDBVORCJPXBJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(NCC2C=CN=CC=2)=O)=N1

Computed Properties

• Exact Mass: 252.10111102Da
• Monoisotopic Mass: 252.10111102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.7Ų